N-(3,4-dichlorobenzyl)-2-cyanoacetamide

• Molecular Formula: C10H8Cl2N2O
• Molecular Weight: 243.09 g/mol
• IUPAC Name: 2-cyano-N-[(3,4-dichlorophenyl)methyl]acetamide
• InChI: InChI=1S/C10H8Cl2N2O/c11-8-2-1-7(5-9(8)12)6-14-10(15)3-4-13/h1-2,5H,3,6H2,(H,14,15)
• InChI Key: QMHCXFJDPZWLNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CNC(=O)CC#N)Cl)Cl

Description

N-(3,4-dichlorobenzyl)-2-cyanoacetamide is a useful research compound. Its molecular formula is C10H8Cl2N2O and its molecular weight is 243.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 113.3 g. (1.002 moles) of ethyl cyanoacetate and 176.4 g. (1.002 moles) of 3,4-dichlorobenzylamine in 400 ml. of absolute ethanol is heated at reflux with stirring for 42 hours which upon cooling the entire solution solidifies. The latter is broken-up, slurried in ether, isolated by filtration and dried in vacuo to give 179.8 g. of product as a white solid, m.p. 144°-5° C.